![molecular formula C22H24N4O2S B2557085 (4-Amino-3-(4-methoxyphenyl)isothiazol-5-yl)(4-(m-tolyl)piperazin-1-yl)methanone CAS No. 1286727-65-8](/img/structure/B2557085.png)
(4-Amino-3-(4-methoxyphenyl)isothiazol-5-yl)(4-(m-tolyl)piperazin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound (4-Amino-3-(4-methoxyphenyl)isothiazol-5-yl)(4-(m-tolyl)piperazin-1-yl)methanone
is a complex organic molecule. It contains several functional groups, including an isothiazol ring, a piperazine ring, and methoxyphenyl groups .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of an isothiazol ring, a piperazine ring, and methoxyphenyl groups . The exact structure can be determined using techniques such as X-ray diffraction .Scientific Research Applications
- Significance : These lead piperazines were even effective in suppressing and eliminating experimental tumors in small-animal models, as observed by the National Cancer Institute (NCI) .
- Discovery : A fragment-hybrid approach led to the discovery of a potent and selective PI3Kδ inhibitor based on this compound .
- Pharmacophore Investigation : Researchers have attempted to define a common pharmacophore critical for allosteric inhibition. Substituted imidazoles induce weaker inhibitory effects compared to indole derivatives .
- Biological and Clinical Applications : Derivatives of indole, including our compound, have diverse pharmacological activities .
Cancer Research and Antiproliferative Activity
Phosphoinositide 3-kinase delta (PI3Kδ) Inhibition
Linoleate Oxygenase Activity Inhibition
Plant Hormone Analog
Novel Heterocyclic Compounds
Computational Studies and Molecular Dynamics
Future Directions
properties
IUPAC Name |
[4-amino-3-(4-methoxyphenyl)-1,2-thiazol-5-yl]-[4-(3-methylphenyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O2S/c1-15-4-3-5-17(14-15)25-10-12-26(13-11-25)22(27)21-19(23)20(24-29-21)16-6-8-18(28-2)9-7-16/h3-9,14H,10-13,23H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTRMBKHWDFLBEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2CCN(CC2)C(=O)C3=C(C(=NS3)C4=CC=C(C=C4)OC)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Amino-3-(4-methoxyphenyl)isothiazol-5-yl)(4-(m-tolyl)piperazin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.